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Compound of Interest

2-(3,4-Dimethoxyphenyl)propan-2-
Compound Name:
amine

Cat. No.: B1274203

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a detailed overview of the chemical compound 1-(3,4-
dimethoxyphenyl)propan-2-amine, including its IUPAC nomenclature, chemical structure, and
key physicochemical properties. The nomenclature is clarified in relation to the user-provided
term "2-(3,4-Dimethoxyphenyl)propan-2-amine,” which is likely an error in locant assignment.
This document serves as a foundational resource for professionals engaged in chemical
research and drug development.

IUPAC Nomenclature and Compound Identification

The chemical name "2-(3,4-Dimethoxyphenyl)propan-2-amine" suggests a propan-2-amine
moiety attached to the second position of the 3,4-dimethoxyphenyl ring. However, the standard
and recognized compound with this core structure is 1-(3,4-dimethoxyphenyl)propan-2-amine.
[1][2] In this correctly named compound, the propan-2-amine group is attached to the first
carbon of the phenyl ring. This compound is also widely known by its common synonym, 3,4-
Dimethoxyamphetamine (3,4-DMA).[1][3]

The discrepancy likely arises from a misunderstanding of IUPAC nomenclature rules, where the
phenyl ring is the principal group, and the side chain is numbered starting from the point of
attachment. For the purpose of this guide, all subsequent information pertains to the correctly
identified compound, 1-(3,4-dimethoxyphenyl)propan-2-amine.
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Chemical Properties and Data

The following table summarizes the key quantitative data and identifiers for 1-(3,4-

dimethoxyphenyl)propan-2-amine.

Property Value Source(s)
1-(3,4-
IUPAC Name dimethoxyphenyl)propan-2- PubChem[1][2]
amine
3,4-Dimethoxyamphetamine
Common Names (3,4-DMA), a- PubChem[1]
Methylhomoveratrylamine
CAS Number 120-26-3 PubChem[1]
Molecular Formula C11H17NO2 PubChem[1]
Molecular Weight 195.26 g/mol PubChem[1]
Melting Point 39-40 °C ChemicalBook][3]
Boiling Point 154 °C at 9 Torr ChemicalBook[3]
Density 1.0624 g/cm3 at 25 °C ChemicalBook][3]
pKa 9.78 £ 0.10 (Predicted) ChemicalBook][3]

Chemical Structure

The chemical structure of 1-(3,4-dimethoxyphenyl)propan-2-amine consists of a benzene ring

substituted with two methoxy groups at the 3 and 4 positions, and a propan-2-amine group at

the 1 position.

Caption: Chemical structure of 1-(3,4-Dimethoxyphenyl)propan-2-amine.

Experimental Protocols and Synthesis

Detailed experimental protocols for the synthesis of 1-(3,4-dimethoxyphenyl)propan-2-amine

are documented in specialized chemical literature. A common synthetic route involves the use
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of 1-(3,4-dimethoxyphenyl)propan-2-one as a precursor.[4] The synthesis and use of this
compound as a precursor for other molecules, such as isoquinoline derivatives, have been
described.[5] As a designer drug, its synthesis may also be found in forensic and medicinal
chemistry literature.[3] The compound is also used as an intermediate in the production of
pharmaceuticals like verapamil and bevacolol.[6]

Logical Relationship Diagram

The following diagram illustrates the relationship between the user's query and the corrected
chemical identity.

User Query:
2-(3,4-Dimethoxyphenyl)propan-2-amine

Likely Nomenclature Error:
Incorrect locant assignment

Correct IUPAC Name:
1-(3,4-Dimethoxyphenyl)propan-2-amine

also known as

Common Synonym: Key ldentifier:
3,4-Dimethoxyamphetamine (3,4-DMA) CAS: 120-26-3

Click to download full resolution via product page

Caption: Logical workflow from user query to correct compound identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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